Cas no 1701864-13-2 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-)

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- is a heterocyclic compound featuring a triazinone core substituted with an amino group and a 5-chloro-2-furanyl moiety. This structure imparts unique reactivity and potential applications in agrochemical and pharmaceutical synthesis. The presence of both amino and chloro-furanyl groups enhances its versatility as an intermediate for further functionalization. Its stability under standard conditions and well-defined chemical properties make it suitable for controlled reactions in specialized organic syntheses. The compound’s molecular architecture may also contribute to biological activity, though specific applications require further investigation. It is typically handled under controlled conditions due to its reactive functional groups.

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- structure

1701864-13-2 structure

Product Name:1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-

CAS No:1701864-13-2

MF:C₇H₅ClN₄O₂

MW:212.593199491501

CID:5263358

Update Time:2025-06-14

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-
- Inchi： 1S/C7H5ClN4O2/c8-4-2-1-3(14-4)5-10-6(9)12-7(13)11-5/h1-2H,(H3,9,10,11,12,13)
- InChI Key： QOYLKKQMQRMPSR-UHFFFAOYSA-N
- SMILES： N1C(N)=NC(C2=CC=C(Cl)O2)=NC1=O

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-646722-0.05g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	0.05g	$1020.0	2023-03-04
Enamine	EN300-646722-0.1g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	0.1g	$1068.0	2023-03-04
Enamine	EN300-646722-0.25g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	0.25g	$1117.0	2023-03-04
Enamine	EN300-646722-0.5g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	0.5g	$1165.0	2023-03-04
Enamine	EN300-646722-1.0g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	1g	$0.0	2023-06-07
Enamine	EN300-646722-2.5g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	2.5g	$2379.0	2023-03-04
Enamine	EN300-646722-5.0g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	5.0g	$3520.0	2023-03-04
Enamine	EN300-646722-10.0g	4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one	1701864-13-2	10.0g	$5221.0	2023-03-04

1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-

Research Briefing on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) in Chemical Biology and Pharmaceutical Applications

The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in medicinal chemistry. The presence of the 5-chloro-2-furanyl moiety and the triazinone core structure suggests potential bioactivity, particularly in the context of antimicrobial and anticancer applications. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the most promising aspects of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinase pathways involved in cancer cell proliferation. These findings are supported by molecular docking studies, which reveal strong binding affinities to key enzymatic sites. Further in vivo studies are currently underway to validate these observations and assess the compound's pharmacokinetic profile.

In addition to its anticancer potential, recent research has explored the compound's antimicrobial properties. Structural analogs of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- have shown efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This has sparked interest in its development as a novel antibiotic, particularly in light of the growing global threat of antimicrobial resistance.

The synthesis of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements are critical for scaling up production and ensuring the compound's viability as a pharmaceutical ingredient.

Despite these promising developments, challenges remain in the clinical translation of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.

In conclusion, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and synthetic versatility make it a valuable subject of ongoing research. Future studies should focus on elucidating its full therapeutic potential and addressing the remaining challenges in its development pathway.